Cas no 952959-44-3 (1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID)

1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring an imidazole core substituted with a 2-methoxyphenyl group and a carboxylic acid functionality at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The methoxy and carboxylic acid groups enhance its reactivity, enabling further derivatization through esterification, amidation, or metal-catalyzed coupling reactions. Its well-defined chemical properties and stability under standard conditions make it a reliable building block for medicinal chemistry and material science. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity.
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID structure
952959-44-3 structure
Product Name:1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
CAS No:952959-44-3
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD08752954
CID:3032467
PubChem ID:17390050
Update Time:2025-05-25

1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
    • 1-(2-methoxyphenyl)imidazole-4-carboxylic acid
    • MDL: MFCD08752954
    • Inchi: 1S/C11H10N2O3/c1-16-10-5-3-2-4-9(10)13-6-8(11(14)15)12-7-13/h2-7H,1H3,(H,14,15)
    • InChI Key: CSTVJCHUHHLAMZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1N1C=NC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 464.6±25.0 °C at 760 mmHg
  • Flash Point: 234.8±23.2 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Security Information

1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M329490-25mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid
952959-44-3
25mg
$ 167.00 2023-04-13
TRC
M329490-50mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid
952959-44-3
50mg
$ 270.00 2023-04-15
TRC
M329490-100mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid
952959-44-3
100mg
$ 408.00 2023-04-15
TRC
M329490-250mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid
952959-44-3
250mg
$ 724.00 2023-04-15
Chemenu
CM315443-1g
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid
952959-44-3 95%
1g
$384 2023-03-21
Chemenu
CM315443-1g
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid
952959-44-3 95%
1g
$484 2021-08-18
Ambeed
A129602-1g
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid
952959-44-3 95+%
1g
$346.0 2025-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD320379-1g
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid
952959-44-3 95+%
1g
¥2380.0 2024-04-17
AN HUI ZE SHENG Technology Co., Ltd.
M329490-25mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylicacid
952959-44-3
25mg
¥1440.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
M329490-50mg
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylicacid
952959-44-3
50mg
¥2280.00 2023-09-15

Additional information on 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID

Research Brief on 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3): Recent Advances and Applications

1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature indicates that 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID serves as a versatile building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of novel imidazole-based inhibitors targeting protein kinases involved in cancer progression. The compound's carboxylic acid moiety allows for further derivatization, enabling the development of analogs with enhanced selectivity and potency. Computational docking studies have also revealed its potential to interact with key amino acid residues in the ATP-binding pocket of kinases, suggesting a promising scaffold for drug development.

In addition to its role in kinase inhibition, recent research has explored the anti-inflammatory properties of 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The methoxyphenyl group was found to contribute to the compound's ability to modulate NF-κB signaling pathways, a critical target in inflammatory diseases. These findings underscore its potential as a lead compound for the development of new anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID have been conducted to assess its drug-likeness. A recent pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2023) revealed that the compound exhibits moderate solubility and permeability, with acceptable metabolic stability in human liver microsomes. However, researchers have noted the need for structural optimization to improve its oral bioavailability. Strategies such as prodrug formulation or the introduction of solubilizing groups are currently under investigation to address these challenges.

The synthetic routes to 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID have also been refined in recent years. A 2024 publication in Organic Process Research & Development described an improved scalable synthesis with higher yields and reduced environmental impact. The new methodology employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry. This advancement is expected to facilitate larger-scale production of the compound for further preclinical and clinical studies.

In conclusion, 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3) represents a promising scaffold in medicinal chemistry with diverse applications in kinase inhibition and anti-inflammatory therapy. Recent studies have expanded our understanding of its biological activities and provided insights into its optimization for drug development. Future research directions may include the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases or infectious diseases, as well as the development of more efficient synthetic approaches to meet the growing demand for this versatile compound.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.